Tris(tetramethylammonium) 5-hydroxy-1-(4-sulphonatophenyl)-4-(4-sulphonatophenylazo)pyrazole-3-carboxylate
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Overview
Description
Tris(tetramethylammonium) 5-hydroxy-1-(4-sulphonatophenyl)-4-(4-sulphonatophenylazo)pyrazole-3-carboxylate, also known as HPTS, is a fluorescent dye that is widely used in scientific research applications due to its unique properties.
Scientific Research Applications
Tris(tetramethylammonium) 5-hydroxy-1-(4-sulphonatophenyl)-4-(4-sulphonatophenylazo)pyrazole-3-carboxylate is commonly used as a fluorescent probe in biological and chemical assays. It has been used to study the binding of proteins, DNA, and RNA, as well as the activity of enzymes. Tris(tetramethylammonium) 5-hydroxy-1-(4-sulphonatophenyl)-4-(4-sulphonatophenylazo)pyrazole-3-carboxylate is also used to measure intracellular pH in living cells and to monitor changes in pH during chemical reactions.
Mechanism of Action
Tris(tetramethylammonium) 5-hydroxy-1-(4-sulphonatophenyl)-4-(4-sulphonatophenylazo)pyrazole-3-carboxylate is a pH-sensitive dye that emits fluorescence when excited by light. The fluorescence intensity of Tris(tetramethylammonium) 5-hydroxy-1-(4-sulphonatophenyl)-4-(4-sulphonatophenylazo)pyrazole-3-carboxylate is dependent on the pH of the environment it is in. At low pH, Tris(tetramethylammonium) 5-hydroxy-1-(4-sulphonatophenyl)-4-(4-sulphonatophenylazo)pyrazole-3-carboxylate emits a blue-green fluorescence, while at high pH, it emits a yellow-green fluorescence. This property makes Tris(tetramethylammonium) 5-hydroxy-1-(4-sulphonatophenyl)-4-(4-sulphonatophenylazo)pyrazole-3-carboxylate an excellent tool for measuring pH changes in biological and chemical systems.
Biochemical and Physiological Effects:
Tris(tetramethylammonium) 5-hydroxy-1-(4-sulphonatophenyl)-4-(4-sulphonatophenylazo)pyrazole-3-carboxylate has been shown to have minimal effects on biological systems at low concentrations. However, at high concentrations, it can interfere with cellular processes and cause toxicity. Therefore, it is important to use Tris(tetramethylammonium) 5-hydroxy-1-(4-sulphonatophenyl)-4-(4-sulphonatophenylazo)pyrazole-3-carboxylate at appropriate concentrations and to minimize exposure to biological systems.
Advantages and Limitations for Lab Experiments
One of the main advantages of Tris(tetramethylammonium) 5-hydroxy-1-(4-sulphonatophenyl)-4-(4-sulphonatophenylazo)pyrazole-3-carboxylate is its pH sensitivity, which allows for the measurement of pH changes in real-time. Tris(tetramethylammonium) 5-hydroxy-1-(4-sulphonatophenyl)-4-(4-sulphonatophenylazo)pyrazole-3-carboxylate is also relatively easy to use and can be incorporated into a variety of experimental protocols. However, Tris(tetramethylammonium) 5-hydroxy-1-(4-sulphonatophenyl)-4-(4-sulphonatophenylazo)pyrazole-3-carboxylate has limitations in terms of its sensitivity and selectivity. It may also interfere with other fluorescent dyes and can be affected by environmental factors such as temperature and ionic strength.
Future Directions
There are several future directions for research on Tris(tetramethylammonium) 5-hydroxy-1-(4-sulphonatophenyl)-4-(4-sulphonatophenylazo)pyrazole-3-carboxylate. One area of interest is the development of new fluorescent dyes with improved sensitivity and selectivity for pH measurement. Another area of research is the use of Tris(tetramethylammonium) 5-hydroxy-1-(4-sulphonatophenyl)-4-(4-sulphonatophenylazo)pyrazole-3-carboxylate in the development of biosensors for clinical and environmental applications. Additionally, the use of Tris(tetramethylammonium) 5-hydroxy-1-(4-sulphonatophenyl)-4-(4-sulphonatophenylazo)pyrazole-3-carboxylate in combination with other fluorescent dyes and imaging techniques may provide new insights into biological and chemical processes.
Synthesis Methods
The synthesis of Tris(tetramethylammonium) 5-hydroxy-1-(4-sulphonatophenyl)-4-(4-sulphonatophenylazo)pyrazole-3-carboxylate involves the reaction of 5-hydroxy-1-(4-sulphonatophenyl)-4-(4-sulphonatophenylazo)pyrazole-3-carboxylic acid with tris(tetramethylammonium) hydroxide. The reaction is carried out in a solvent such as water or methanol, and the product is purified through filtration and recrystallization.
properties
CAS RN |
131013-81-5 |
---|---|
Product Name |
Tris(tetramethylammonium) 5-hydroxy-1-(4-sulphonatophenyl)-4-(4-sulphonatophenylazo)pyrazole-3-carboxylate |
Molecular Formula |
C28H48N7O9S2+3 |
Molecular Weight |
690.9 g/mol |
IUPAC Name |
5-oxo-1-(4-sulfophenyl)-4-[(4-sulfophenyl)diazenyl]-4H-pyrazole-3-carboxylic acid;tetramethylazanium |
InChI |
InChI=1S/C16H12N4O9S2.3C4H12N/c21-15-13(18-17-9-1-5-11(6-2-9)30(24,25)26)14(16(22)23)19-20(15)10-3-7-12(8-4-10)31(27,28)29;3*1-5(2,3)4/h1-8,13H,(H,22,23)(H,24,25,26)(H,27,28,29);3*1-4H3/q;3*+1 |
InChI Key |
WPYDLALKWDHDQN-UHFFFAOYSA-N |
SMILES |
C[N+](C)(C)C.C[N+](C)(C)C.C[N+](C)(C)C.C1=CC(=CC=C1N=NC2C(=NN(C2=O)C3=CC=C(C=C3)S(=O)(=O)O)C(=O)O)S(=O)(=O)O |
Canonical SMILES |
C[N+](C)(C)C.C[N+](C)(C)C.C[N+](C)(C)C.C1=CC(=CC=C1N=NC2C(=NN(C2=O)C3=CC=C(C=C3)S(=O)(=O)O)C(=O)O)S(=O)(=O)O |
Other CAS RN |
131013-81-5 |
Pictograms |
Acute Toxic |
Origin of Product |
United States |
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